Actinoplanone E
Actinoplanone E
Actinoplanone E is a natural product found in Actinoplanes with data available.
Brand Name:
Vulcanchem
CAS No.:
116229-70-0
VCID:
VC20815483
InChI:
InChI=1S/C31H29ClN2O10/c1-10(2)33-34-11(3)23(32)13-6-12-7-16-19-21(17(12)24(36)18(13)31(34)39)26(38)22-25(37)20-15(40-4)8-14(35)27(41-5)29(20)44-30(22)28(19)43-9-42-16/h6,14-16,27,35-36,38H,7-9H2,1-5H3
SMILES:
CC1=C(C2=C(C(=C3C(=C2)CC4C5=C3C(=C6C(=C5OCO4)OC7=C(C6=O)C(CC(C7OC)O)OC)O)O)C(=O)N1N=C(C)C)Cl
Molecular Formula:
C31H29ClN2O10
Molecular Weight:
625 g/mol
Actinoplanone E
CAS No.: 116229-70-0
Cat. No.: VC20815483
Molecular Formula: C31H29ClN2O10
Molecular Weight: 625 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Actinoplanone E is a natural product found in Actinoplanes with data available. |
|---|---|
| CAS No. | 116229-70-0 |
| Molecular Formula | C31H29ClN2O10 |
| Molecular Weight | 625 g/mol |
| IUPAC Name | 8-chloro-3,22,28-trihydroxy-21,24-dimethoxy-7-methyl-6-(propan-2-ylideneamino)-14,16,19-trioxa-6-azaheptacyclo[15.11.1.02,11.04,9.013,29.018,27.020,25]nonacosa-1(29),2,4(9),7,10,17,20(25),27-octaene-5,26-dione |
| Standard InChI | InChI=1S/C31H29ClN2O10/c1-10(2)33-34-11(3)23(32)13-6-12-7-16-19-21(17(12)24(36)18(13)31(34)39)26(38)22-25(37)20-15(40-4)8-14(35)27(41-5)29(20)44-30(22)28(19)43-9-42-16/h6,14-16,27,35-36,38H,7-9H2,1-5H3 |
| Standard InChI Key | RXQNODYVXOZZIK-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=C(C(=C3C(=C2)CC4C5=C3C(=C6C(=C5OCO4)OC7=C(C6=O)C(CC(C7OC)O)OC)O)O)C(=O)N1N=C(C)C)Cl |
| Canonical SMILES | CC1=C(C2=C(C(=C3C(=C2)CC4C5=C3C(=C6C(=C5OCO4)OC7=C(C6=O)C(CC(C7OC)O)OC)O)O)C(=O)N1N=C(C)C)Cl |
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